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Welcome to the Technical Support Center for Rubidium-85 Experiments. This resource

provides troubleshooting guidance and answers to frequently asked questions to help

researchers, scientists, and drug development professionals minimize magnetic field noise in

their experimental setups.

Troubleshooting Guide
Magnetic field noise can be a significant source of error in sensitive Rubidium-85 experiments.

This guide provides a systematic approach to identifying and mitigating common sources of

magnetic noise.

Step 1: Initial Observation and Characterization of Noise
The first step is to determine the nature of the noise affecting your experiment.

Question: My experiment is showing excessive noise or instability. How do I know if it's caused

by magnetic fields?

Answer:

Observe the Signal: Look for noise that is correlated with the operation of nearby equipment.

Common sources include power supplies, chillers, and vacuum pumps.[1][2]

Frequency Analysis: Use a spectrum analyzer or a Fast Fourier Transform (FFT) of your

experimental signal to identify dominant noise frequencies. The most common sources of
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magnetic noise are 50/60 Hz and their harmonics from power lines.[1][2][3]

Use a Magnetometer: Place a sensitive magnetometer (like a fluxgate magnetometer) near

your experiment to directly measure the ambient magnetic field and its fluctuations.[4] This

will give you a baseline measurement of the noise environment.

Step 2: Identifying the Source
Once you suspect magnetic field noise, the next step is to pinpoint the source.

Question: I've confirmed the presence of magnetic field noise. How do I find where it's coming

from?

Answer:

Systematic Equipment Check: Turn laboratory equipment on and off sequentially and

observe the effect on the magnetic field noise measured by your magnetometer or seen in

your experimental signal.

Power Supply Noise: Current running through coils to generate a static bias magnetic field

can also be a source of noise.[1][2] Check the stability of the power supplies for your

magnetic field coils.

Environmental Factors: Be aware of large-scale environmental changes. The Earth's

magnetic field can fluctuate daily by several hundred micro-Gauss.[1][2] Nearby elevators,

moving vehicles, or construction can also be sources of low-frequency noise.

Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting magnetic field noise.
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Caption: A step-by-step workflow for diagnosing and resolving magnetic field noise.
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Frequently Asked Questions (FAQs)
Q1: What are the most common sources of magnetic field noise in a lab?

A1: The most prevalent sources are:

50/60 Hz Power Lines: This includes the building's wiring and power cords for all equipment.

This noise and its harmonics can range from sub-milli-Gauss to tens of milli-Gauss.[1][2]

Laboratory Equipment: Power supplies, oscilloscopes, chillers, ion pumps, and other

electronic devices can generate significant magnetic fields.[3]

Coil Power Supplies: The power supplies that drive your magnetic field coils can introduce

noise into the very field you are trying to control.[1][2]

Earth's Magnetic Field: Daily fluctuations of several hundred micro-Gauss can affect long-

term experimental stability.[1][2]

Vibrations and Moving Metal: Vibrations can cause magnetic components in your setup to

move, creating a changing magnetic field. Nearby elevators or moving carts can also be a

source of interference.

Q2: What is the difference between passive and active magnetic shielding?

A2:

Passive Shielding uses high magnetic permeability materials, like mu-metal, to redirect

magnetic field lines around the sensitive experimental volume.[5][6] This works by providing

an easy path for the magnetic flux, effectively "shunting" it away.[5] Passive shields are

effective against both static and low-frequency magnetic fields.[6]

Active Shielding (or Active Compensation) uses a magnetometer to measure the ambient

magnetic field in real-time and a set of coils (often Helmholtz coils) to generate an opposing

magnetic field that cancels out the noise.[4][7] This is a feedback-based system that is

particularly effective at canceling low-frequency noise.[1][8]

Q3: How effective is mu-metal for shielding?
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A3: Mu-metal is a nickel-iron alloy with very high magnetic permeability, making it excellent for

shielding against low-frequency magnetic fields.[5] The effectiveness, known as the shielding

factor, depends on the material's permeability, the thickness of the shield, and its geometry. A

single layer can provide a shielding factor of 10³–10⁵.[9] Multi-layer shields can achieve much

higher shielding factors, with some systems reporting factors greater than 10⁶.[9][10]

Q4: When should I use active compensation instead of, or in addition to, passive shielding?

A4: The choice depends on the specific requirements of your experiment:

Use passive shielding as the first line of defense to reduce the overall magnetic field and its

high-frequency components. It is essential for creating a baseline low-field environment.[1]

Add active compensation when you need to suppress low-frequency noise and long-term

drifts below what passive shielding alone can achieve.[1][7] Active systems are excellent for

stabilizing the field to the nano-Tesla or even pico-Tesla level.[3][11] Often, the best results

are achieved by using an active compensation system within a passively shielded volume.[1]

[4]

Magnetic Noise Sources and Mitigation Strategies
This diagram illustrates the relationship between common noise sources and the primary

methods used to mitigate them.
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Caption: Common noise sources and their corresponding mitigation techniques.

Quantitative Data Summary
The following table summarizes key quantitative data related to magnetic field noise and

shielding.
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Parameter Typical Value(s) Notes Reference(s)

Common Noise

Sources

Earth's Magnetic Field

Fluctuation

Several hundred µG

over a day
Low-frequency drift. [1][2]

50/60 Hz Power Line

Noise

Sub-mG up to tens of

mG

Dominant AC noise

source in most labs.
[1][2]

Unstabilized Coil

Current (rms)
>100 nT

Can be reduced

significantly with

stabilization.

[3][11]

Passive Shielding

Performance

Mu-Metal Relative

Permeability
80,000 - 100,000

Can be up to 600,000

for some formulations.
[5][12]

Single-Layer Mu-

Metal Shielding Factor
10³ - 10⁵

For DC and low-

frequency fields.
[9]

Multi-Layer Mu-Metal

Shielding Factor
> 10⁶

Increases

multiplicatively with

layers.

[10][13]

Active Compensation

Performance

Typical Noise

Rejection Ratio
10 - 1000

Depends on sensor

noise and feedback

parameters.

[8]

Stabilized Field Noise

(rms)
~4.3 nT (0.29 ppm)

Demonstrated for a

14.6 mT field.
[3][11]

Stabilized Field Noise

(rms)
18.5 µG (1.28 ppm) For a 14.5 G field. [1]

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubs.aip.org/aip/rsi/article/90/5/054708/361080/Ultra-low-noise-magnetic-field-for-quantum-gases
https://arxiv.org/pdf/1904.11642
https://pubs.aip.org/aip/rsi/article/90/5/054708/361080/Ultra-low-noise-magnetic-field-for-quantum-gases
https://arxiv.org/pdf/1904.11642
https://ora.ox.ac.uk/objects/uuid:34789863-330b-489c-902c-edf0f399ebb2/files/r4t64gn886
https://arxiv.org/abs/1808.03310
https://en.wikipedia.org/wiki/Mu-metal
https://www.magnetic-shield.com/mumetal-technical-data/
https://www.emergentmind.com/topics/mumetal-shielding
https://tf.nist.gov/general/pdf/2224.pdf
https://activities.esa.int/4000136691
https://www.mdpi.com/1424-8220/20/15/4241
https://ora.ox.ac.uk/objects/uuid:34789863-330b-489c-902c-edf0f399ebb2/files/r4t64gn886
https://arxiv.org/abs/1808.03310
https://pubs.aip.org/aip/rsi/article/90/5/054708/361080/Ultra-low-noise-magnetic-field-for-quantum-gases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Measuring Ambient Magnetic Field Noise
Objective: To characterize the magnetic field noise in the experimental area.

Materials:

Three-axis fluxgate magnetometer

Data Acquisition (DAQ) system

Computer with FFT analysis software

Methodology:

Setup: Place the fluxgate magnetometer sensor at the location of the Rubidium-85 cell.

Connect the magnetometer output to the DAQ system.

Baseline Measurement: With all non-essential laboratory equipment turned off, record the

magnetic field along all three axes for a period of 5-10 minutes. This provides a baseline of

the quietest possible environment.

Active Environment Measurement: Turn on all equipment required for the Rubidium-85
experiment one by one, allowing the system to stabilize for a minute after each piece of

equipment is activated. Record the magnetic field data for several minutes under normal

operating conditions.

Data Analysis:

Calculate the root-mean-square (RMS) noise for each condition.

Perform a Fast Fourier Transform (FFT) on the time-series data to obtain the noise power

spectrum.[2][14]

Identify the peak frequencies in the spectrum. These will typically correspond to 50/60 Hz

and its harmonics, as well as other specific noise sources.[2][3]
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Protocol 2: Characterizing the Performance of a
Magnetic Shield
Objective: To measure the shielding factor of a mu-metal enclosure.

Materials:

Helmholtz coils (or other controlled magnetic field source)

DC power supply

Magnetometer

Mu-metal shield to be tested

Methodology:

Generate External Field: Place the Helmholtz coils around the area where the shield will be

located. Power the coils to generate a known, uniform magnetic field (B_ext). A typical value

might be on the order of the Earth's magnetic field (~0.5 Gauss).

Measure External Field: Place the magnetometer at the center of the coil system (without the

shield present) and measure the magnetic field strength. This is your B_ext value.

Install Shield: Place the mu-metal shield within the Helmholtz coils, ensuring it is properly

centered.

Measure Internal Field: Place the magnetometer sensor inside the mu-metal shield at the

same central point. Measure the magnetic field strength (B_int).

Calculate Shielding Factor: The shielding factor (S) is the ratio of the external field to the

internal field: S = B_ext / B_int

Repeat for Different Frequencies/Orientations: For a more complete characterization, repeat

this measurement for different magnetic field strengths and orientations (e.g., transverse and

longitudinal fields relative to the shield's main axis).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

